1-Piperazineethanol, 4-(m-chlorobenzyl)-alpha-(1,3-dimethyl-7-xanthiny lmethyl)-, benzoate (ester)
1-Piperazineethanol, 4-(m-chlorobenzyl)-alpha-(1,3-dimethyl-7-xanthiny lmethyl)-, benzoate (ester)
Brand Name:
Vulcanchem
CAS No.:
19977-07-2
VCID:
VC0034577
InChI:
InChI=1S/C28H31ClN6O4/c1-31-25-24(26(36)32(2)28(31)38)35(19-30-25)18-23(39-27(37)21-8-4-3-5-9-21)17-34-13-11-33(12-14-34)16-20-7-6-10-22(29)15-20/h3-10,15,19,23H,11-14,16-18H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(CN3CCN(CC3)CC4=CC(=CC=C4)Cl)OC(=O)C5=CC=CC=C5
Molecular Formula:
C28H31ClN6O4
Molecular Weight:
551 g/mol
1-Piperazineethanol, 4-(m-chlorobenzyl)-alpha-(1,3-dimethyl-7-xanthiny lmethyl)-, benzoate (ester)
CAS No.: 19977-07-2
Main Products
VCID: VC0034577
Molecular Formula: C28H31ClN6O4
Molecular Weight: 551 g/mol
| CAS No. | 19977-07-2 |
|---|---|
| Product Name | 1-Piperazineethanol, 4-(m-chlorobenzyl)-alpha-(1,3-dimethyl-7-xanthiny lmethyl)-, benzoate (ester) |
| Molecular Formula | C28H31ClN6O4 |
| Molecular Weight | 551 g/mol |
| IUPAC Name | [1-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-3-(1,3-dimethyl-2,6-dioxopurin-7-yl)propan-2-yl] benzoate |
| Standard InChI | InChI=1S/C28H31ClN6O4/c1-31-25-24(26(36)32(2)28(31)38)35(19-30-25)18-23(39-27(37)21-8-4-3-5-9-21)17-34-13-11-33(12-14-34)16-20-7-6-10-22(29)15-20/h3-10,15,19,23H,11-14,16-18H2,1-2H3 |
| Standard InChIKey | GXIDBXDJKNRNOI-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(CN3CCN(CC3)CC4=CC(=CC=C4)Cl)OC(=O)C5=CC=CC=C5 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(CN3CCN(CC3)CC4=CC(=CC=C4)Cl)OC(=O)C5=CC=CC=C5 |
| PubChem Compound | 209533 |
| Last Modified | Nov 11 2021 |
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